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Compound of Interest

Compound Name: 4-Methyl-3-nitroanisole

Cat. No.: B024320 Get Quote

This guide provides critical safety, handling, and disposal information for laboratory

professionals working with 4-Methyl-3-nitroanisole. Adherence to these procedures is

essential for ensuring personal safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methyl-3-nitroanisole is classified as a hazardous substance. It is harmful if swallowed,

causes serious eye irritation, and is suspected of causing cancer[1][2]. It is also harmful to

aquatic life with long-lasting effects[1]. Therefore, stringent adherence to PPE protocols is

mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Methyl-3-nitroanisole
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

severe eye irritation.

Skin Protection
Chemical-resistant lab coat

and impervious clothing.

To provide a barrier against

accidental skin contact[1][3].

Hand Protection

Chemical-impermeable gloves

(e.g., Butyl rubber or Nitrile

rubber). Inspect gloves before

use.

To prevent skin absorption, a

primary route of exposure for

nitro compounds[3][4][5].

Respiratory Protection

A full-face respirator with an

appropriate cartridge (e.g.,

type ABEK EN14387 filter) is

required if exposure limits are

exceeded or if working outside

a fume hood. A dust mask

(type N95) should be used if

dusts are generated.

To protect against the

inhalation of harmful vapors or

dusts[1]. All handling should

ideally be performed in a

chemical fume hood[1].

Operational Handling Workflow
Safe handling of 4-Methyl-3-nitroanisole requires a systematic approach from preparation to

disposal. The following workflow diagram outlines the key steps.
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Operational Workflow for Handling 4-Methyl-3-nitroanisole
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Step-by-Step Handling Procedures
Preparation:

Always work within a certified chemical fume hood[1].

Ensure all necessary PPE is worn correctly before handling the chemical.

Have an emergency eyewash station and safety shower readily accessible.

Handling:

Avoid direct contact and inhalation of the substance[1].

If the substance is in solid form (melting point is 17°C), be cautious of dust generation[1].

Immediately change any clothing that becomes contaminated[1].

In Case of Exposure:

Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty

of water/shower. Consult a physician[1].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing[6]. Seek medical attention.

Inhalation: Move the person to fresh air. Call a physician[1].

Ingestion: Rinse mouth. If you feel unwell, call a poison center or doctor.

Disposal Plan
Proper disposal of 4-Methyl-3-nitroanisole and any contaminated materials is crucial to

prevent environmental harm.

Table 2: Disposal Guidelines for 4-Methyl-3-nitroanisole
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Waste Type Disposal Procedure

Unused Chemical

Leave in the original container. Do not mix with

other waste. Arrange for disposal through an

approved waste disposal plant[1].

Contaminated Materials (PPE, etc.)

Collect in a sealed, properly labeled container.

Dispose of as hazardous waste in accordance

with local, state, and federal regulations[7].

Empty Containers

Puncture to prevent re-use and dispose of at an

authorized landfill[7]. Residual dust may be

present and could pose an explosion hazard; do

not cut, drill, grind, or weld such containers[7].

Disposal Workflow Diagram
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Disposal Workflow for 4-Methyl-3-nitroanisole
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Physical and Chemical Properties
Understanding the properties of 4-Methyl-3-nitroanisole is essential for safe handling and

storage.

Table 3: Physical and Chemical Properties of 4-Methyl-3-nitroanisole

Property Value

Molecular Formula C₈H₉NO₃[2]

Molecular Weight 167.16 g/mol [2]

Appearance Liquid

Melting Point 17 °C (lit.)

Boiling Point 266-267 °C (lit.)

Density 1.207 g/mL at 25 °C (lit.)

Flash Point 110 °C (230 °F) - closed cup

Storage Temperature
See product label for recommended storage

temperature[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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